Cefradine Impurity 1

• CAS No.: 37051-00-6
• Product Name: Cefradine Impurity 1
• Molecular Formula: C16H21N3O4S
• Molecular Weight: 351.4 g/mol
• IUPAC Name: (6R,7R)-7-[[2-amino-2-(cyclohexen-1-yl)acetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Standard InChI: InChI=1S/C16H21N3O4S/c1-8-7-24-15-11(14(21)19(15)12(8)16(22)23)18-13(20)10(17)9-5-3-2-4-6-9/h5,10-11,15H,2-4,6-7,17H2,1H3,(H,18,20)(H,22,23)/t10?,11-,15-/m1/s1
• Standard InChIKey: BNLDYUJJDMUOPZ-HUFXEGEASA-N
• Isomeric SMILES: CC1=C(N2[C@@H]([C@@H](C2=O)NC(=O)C(C3=CCCCC3)N)SC1)C(=O)O
• SMILES: CC1=C(N2C(C(C2=O)NC(=O)C(C3=CCCCC3)N)SC1)C(=O)O
• Canonical SMILES: CC1=C(N2C(C(C2=O)NC(=O)C(C3=CCCCC3)N)SC1)C(=O)O
• Description: 4’,5’-Dihydrocephradine is an impurity in the synthesis of Cephradine, a first generation cephalosporin antibiotic. Cephradine has broad spectrum of bactericidal activity against infections caused by Streptococcus, Staphylococcus, Diplococcus pneumoniae, Escherichia, Klebsiella, Salmonella, and indole-negative Proteus.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: [6R-[6α,7β(R*)]​]-7-[(Amino-1-cyclohexen-1-ylacetyl)amino]-3-methyl-8-oxo-5-thia-1-tazabicyclo[4.2.0]​oct-2-ene-2-carboxylic Acid; 3-Deacetoxy-7-(α-​amino-1-cyclohexenylacetamido)cephalosporanic Acid; 7-​[α-​Amino(D-​1’-​cyclohexenyl)acetamido]-​3-deacet
• PubChem Compound: 169851
• Last Modified: Dec 23 2021